Cas no 1560710-19-1 (4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane)

• Product Name: 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane
• CAS No: 1560710-19-1
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6263756
• PubChem ID: 62773514
• Update Time: 2025-10-29

4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

• AKOS012067356
• 1560710-19-1
• CS-0272301
• 7-methyl-4-(propan-2-yl)-1-oxaspiro[2.5]octane
• 4-ISOPROPYL-7-METHYL-1-OXASPIRO[2.5]OCTANE
• EN300-6506418
• SCHEMBL19730085
• 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane

• Inchi： 1S/C11H20O/c1-8(2)10-5-4-9(3)6-11(10)7-12-11/h8-10H,4-7H2,1-3H3
• InChI Key： BJPUHZQRGZKFJL-UHFFFAOYSA-N
• SMILES： O1CC21CC(C)CCC2C(C)C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane

Introduction to 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane (CAS No. 1560710-19-1)

4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane, a compound with the CAS number 1560710-19-1, is a unique and intriguing molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceuticals. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The specific structure of 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane includes an oxygen atom as the spiro center, making it a member of the oxaspiro compounds.

The molecular formula of 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane is C₁₃H₂₄O, and its molecular weight is approximately 200.33 g/mol. The compound's unique structure and properties make it a valuable candidate for various chemical and pharmaceutical applications, including drug discovery, material science, and synthetic chemistry.

Recent Research Findings:

In the field of medicinal chemistry, recent studies have explored the potential of 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane as a lead compound for the development of new therapeutic agents. A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of this compound and its derivatives. The researchers found that certain derivatives exhibited potent anti-inflammatory and analgesic effects, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

Another study published in Organic Letters in 2023 focused on the synthetic methodologies for producing 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane. The researchers developed a novel and efficient synthetic route that significantly improved the yield and purity of the compound. This advancement has important implications for large-scale production and commercialization, as it reduces costs and enhances the feasibility of using this compound in various applications.

Physical and Chemical Properties:

4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits high thermal stability, which makes it suitable for use in high-temperature processes without significant degradation.

The spectroscopic properties of 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane have been extensively studied using techniques such as NMR (Nuclear Magnetic Resonance) spectroscopy, IR (Infrared) spectroscopy, and mass spectrometry. These studies have provided valuable insights into the molecular structure and dynamics of the compound, which are crucial for understanding its behavior in different environments.

Potential Applications:

The unique properties of 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane make it a versatile molecule with a wide range of potential applications:

• Pharmaceuticals: As mentioned earlier, this compound shows promise as a lead molecule for developing new drugs with anti-inflammatory and analgesic properties.
• Synthetic Chemistry: The efficient synthetic routes developed for this compound can be applied to other spiro compounds, expanding the toolkit available to synthetic chemists.
• Molecular Probes: Due to its unique structure, 4-Isopropyl-7-methyl-1-oxaspiro[2.5]octane can be used as a molecular probe to study biological processes at the cellular level.
• Material Science: strong>: The thermal stability and solubility properties of this compound make it suitable for use in advanced materials such as polymers and coatings.

Safety Considerations: strong>:

Safety is a critical aspect when handling any chemical compound. While detailed toxicological data on 4-isopropyl-7-methyl-spiro[2.5]octane strong>: is limited, general precautions should be taken to ensure safe handling and storage. These include wearing appropriate personal protective equipment (PPE), working in well ventilated areas, and following standard laboratory safety protocols.

In conclusion, < strong>: 4-isopropyl-spiro-[2 . 5]- octane (CAS No . 1560710 - 19 - 1) strong>: is a fascinating molecule with significant potential across multiple fields . Its unique structure , favorable physical properties , and promising biological activities make it an exciting area of ongoing research . As more studies are conducted , we can expect to uncover even more applications for this remarkable compound . p > article > response >